5-(4-Azido-2,3,5,6-tetrafluorobenzamido) pen-tanoic acid

• IUPAC Name: 5-[(4-azido-2,3,5,6-tetrafluorobenzoyl)amino]pentanoic acid
• InChI: InChI=1S/C12H10F4N4O3/c13-7-6(12(23)18-4-2-1-3-5(21)22)8(14)10(16)11(9(7)15)19-20-17/h1-4H2,(H,18,23)(H,21,22)
• InChI Key: BXWNOXDSQMGXPP-UHFFFAOYSA-N
• Canonical SMILES: C(CCNC(=O)C1=C(C(=C(C(=C1F)F)N=[N+]=[N-])F)F)CC(=O)O
• Molecular Formula: C12H10F4N4O3
• Molecular Weight: 334.23 g/mol

Description

5-(4-Azido-2,3,5,6-tetrafluorobenzamido) pentanoic acid, also known as ATFB-PAA, is a chemical compound that has gained attention in the field of scientific research due to its unique properties. This compound is a derivative of tetrafluorobenzene and contains an azido group, making it useful for various applications.

Mechanism of Action

The mechanism of action of 5-(4-Azido-2,3,5,6-tetrafluorobenzamido) pen-tanoic acid involves the formation of covalent bonds between the azido group of this compound and the amino groups of proteins. This results in the labeling of the proteins, which can be detected using various techniques such as Western blotting and fluorescence microscopy.
Biochemical and Physiological Effects:
This compound has been shown to have minimal biochemical and physiological effects on cells and tissues. This makes it a useful tool for studying the behavior of proteins and other biomolecules in their native environment.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(4-Azido-2,3,5,6-tetrafluorobenzamido) pen-tanoic acid is its high reactivity towards amino groups, which makes it useful for labeling proteins and other biomolecules. However, one of the limitations of this compound is its potential toxicity towards cells and tissues, which can affect the accuracy of the results obtained.

Future Directions

There are several future directions for the use of 5-(4-Azido-2,3,5,6-tetrafluorobenzamido) pen-tanoic acid in scientific research. One direction is the development of new bioconjugation strategies using this compound and other similar compounds. Another direction is the use of this compound in the development of new diagnostic tools for various diseases. Additionally, this compound can be used in the development of new drug delivery systems for targeted drug delivery.

Scientific Research Applications

5-(4-Azido-2,3,5,6-tetrafluorobenzamido) pen-tanoic acid has been widely used in scientific research for various applications. One of the main applications is in the field of bioconjugation, where it is used to label proteins and other biomolecules. This is achieved by reacting this compound with the amino groups of proteins, resulting in the formation of stable amide bonds.

Synthesis routes and methods

Procedure details

To a solution of 5-aminovaleric acid (12 mg, 100 μmol) in dry DMSO (250 μL) was added N-succinimidyl 4-azido-2,3,5,6-tetrafluorobenzoate (25 mg, 75 μmol). The reaction was allowed to proceed overnight at 45° C. in the dark. The mixture was then acidified with 250 μL of 0.5 N hydrochloric acid and extracted with 400 μL of ethyl acetate three times. The combined extracts were concentrated in vacuo and purified by silica chromatography using 2:1 hexane-ethyl acetate to yield the desired product as a white powder. Yielded: 3 mg, 9 μmol, 12%. TLC: Rf=0.3 (1:1 hexane-ethyl acetate) 1H-NMR (300 MHz, (CD3)2SO): δ 12.03 (s, 1H), 8.89 (t, 1H, J=5.4), 3.23 (q, 2H, J=6.3), 2.22 (t, 2H, 0.1=7.2), 1.497 (m, 4H). ESI-MS m/z: (neg) 333.07 [M−H]−. Calc. 334.23